Cas no 103957-84-2 (Pentanoic acid, 2-ethyl-4-methyl-, (R)-)

• Product Name: Pentanoic acid, 2-ethyl-4-methyl-, (R)-
• CAS No: 103957-84-2
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 1139801
• Update Time: 2024-07-27

Pentanoic acid, 2-ethyl-4-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-ethyl-4-methyl-, (R)-
• Pentanoic acid, 2-ethyl-4-methyl-, (R)- (9CI)

• Inchi： 1S/C8H16O2/c1-4-7(8(9)10)5-6(2)3/h6-7H,4-5H2,1-3H3,(H,9,10)/t7-/m1/s1
• InChI Key： XTCNGAJYWUIFFB-SSDOTTSWSA-N
• SMILES： C(O)(=O)[C@H](CC)CC(C)C

Computed Properties

• Exact Mass: 144.11508

Experimental Properties

• Density: 0.924±0.06 g/cm3(Predicted)
• Boiling Point: 230.6±8.0 °C(Predicted)
• PSA: 37.3
• pka: 4.82±0.21(Predicted)